Cas no 1600099-70-4 (4-bromo-6-chloro-7-fluoroquinoline)

• Product Name: 4-bromo-6-chloro-7-fluoroquinoline
• CAS No: 1600099-70-4
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• MDL: MFCD29041251
• CID: 4607649
• PubChem ID: 114764159
• Update Time: 2025-10-28

4-bromo-6-chloro-7-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chloro-7-fluoroquinoline
• Quinoline, 4-bromo-6-chloro-7-fluoro-

• MDL： MFCD29041251
• Inchi： 1S/C9H4BrClFN/c10-6-1-2-13-9-4-8(12)7(11)3-5(6)9/h1-4H
• InChI Key： PWVDTYMYFOHCRK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=C(F)C=2)C(Br)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-bromo-6-chloro-7-fluoroquinoline

4-Bromo-6-Chloro-7-Fluoroquinoline: A Comprehensive Overview

4-Bromo-6-chloro-7-fluoroquinoline, with the CAS number 1600099-70-4, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the quinoline family, a class of bicyclic aromatic compounds known for their versatile applications in drug discovery and advanced materials. The presence of multiple halogen substituents—bromine at position 4, chlorine at position 6, and fluorine at position 7—confers unique electronic and structural properties to this molecule, making it a valuable substrate for various research and industrial applications.

The synthesis of 4-bromo-6-chloro-7-fluoroquinoline typically involves multi-step processes that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of synthesizing such complex halogenated quinolines. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce halogen substituents at specific positions on the quinoline ring system, thereby enabling the construction of this compound with high precision.

In terms of chemical properties, 4-bromo-6-chloro-7-fluoroquinoline exhibits distinct electronic characteristics due to the electron-withdrawing nature of the halogen substituents. These substituents not only influence the compound's UV-vis absorption properties but also modulate its fluorescence behavior, making it a promising candidate for applications in optoelectronic materials. Recent studies have demonstrated that this compound can serve as a building block for constructing advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices, where its unique electronic properties play a crucial role in enhancing device performance.

The biological activity of 4-bromo-6-chloro-7-fluoroquinoline has also been extensively investigated in recent years. Preclinical studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Moreover, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a potential lead compound in drug discovery efforts targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its chemical and biological significance, 4-bromo-6-chloro-7-fluoroquinoline has found applications in materials science, particularly in the development of advanced functional materials. For example, researchers have utilized this compound as a precursor for synthesizing metal-free organic semiconductors with tailored electronic properties. These materials exhibit excellent charge transport characteristics, making them suitable for use in high-performance electronic devices.

The increasing demand for sustainable and efficient synthetic methods has driven innovation in the production of 4-bromo-6-chloro-7-fluoroquinoline. Green chemistry approaches, including the use of biodegradable solvents and energy-efficient reaction conditions, are being explored to minimize the environmental footprint associated with its synthesis. Such efforts align with global initiatives aimed at promoting environmentally friendly practices in chemical manufacturing.

In conclusion, 4-bromo-6-chloro-7-fluoroquinoline stands out as a versatile and multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of halogen substituents endows it with exceptional chemical and biological properties, making it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future advancements in chemistry, biology, and materials science.